1-{[1-(3,4-Dimethylphenyl)ethyl]amino}propan-2-ol

Specification

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-[1-(3,4-dimethylphenyl)ethylamino]propan-2-ol
• Standard InChI: InChI=1S/C13H21NO/c1-9-5-6-13(7-10(9)2)12(4)14-8-11(3)15/h5-7,11-12,14-15H,8H2,1-4H3
• Standard InChI Key: MAFSYAYJFJOPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(C)NCC(C)O)C

Introduction

1-{[1-(3,4-Dimethylphenyl)ethyl]amino}propan-2-ol is a complex organic compound featuring a propanol backbone with an amino group and a 3,4-dimethylphenyl moiety. Its molecular formula is C13H21NO, and it has a molecular weight of approximately 207.31 g/mol. This compound is primarily classified as an amine, which suggests it possesses typical amine properties such as basicity and the ability to form salts with acids.

Synthesis Methods

The synthesis of 1-{[1-(3,4-Dimethylphenyl)ethyl]amino}propan-2-ol typically involves multi-step organic synthesis techniques. A common method includes the alkylation of a suitable amine precursor with a halogenated propanol derivative. The exact conditions and reagents may vary depending on the desired yield and purity of the final product.

Potential Applications and Biological Activity

1-{[1-(3,4-Dimethylphenyl)ethyl]amino}propan-2-ol has potential applications in various fields, particularly in medicinal chemistry and pharmacology, due to its potential biological activities. Research suggests that compounds with similar structures may influence monoamine neurotransmitter levels, indicating potential implications in treating mood disorders or other neurological conditions.

Potential Application	Description
Medicinal Chemistry	Potential for drug formulation due to its amine properties.
Pharmacology	Possible interaction with neurotransmitter systems, acting as a modulator for certain receptors.
Neurological Conditions	May have implications in treating mood disorders due to structural similarity to known psychoactive compounds.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-{[1-(3,4-Dimethylphenyl)ethyl]amino}propan-2-ol. These include:

• 1-(3-Methylphenyl)-N-methylpropan-2-amine: Contains a methyl group on the phenyl ring, which may affect its biological activity differently.

• 1-(4-Methoxyphenyl)-N-ethylpropan-2-amine: Features a methoxy group instead of dimethyl, potentially altering receptor interactions.

• 1-(2-Naphthyl)-N-propylpropan-2-amines: Includes a larger naphthyl substituent, which could change binding properties.

Compound	Structure Features	Unique Aspects
1-(3-Methylphenyl)-N-methylpropan-2-amine	Methyl group on phenyl	Different substitution pattern affecting activity
1-(4-Methoxyphenyl)-N-ethylpropan-2-amine	Methoxy group instead of dimethyl	Potentially different receptor interactions
1-(2-Naphthyl)-N-propylpropan-2-amines	Naphthyl substituent	Larger aromatic system may alter binding

Future Research Directions

Further studies are necessary to elucidate the specific biological effects and mechanisms of action of 1-{[1-(3,4-Dimethylphenyl)ethyl]amino}propan-2-ol. Interaction studies involving this compound would be crucial for understanding its pharmacodynamics and potential therapeutic applications.